Cas no 53103-58-5 (2-Cyclohexene-1-carboxylicacid, 2-hydroxy-3-methyl-4-oxo-, methyl ester)
53103-58-5 structure
Product Name:2-Cyclohexene-1-carboxylicacid, 2-hydroxy-3-methyl-4-oxo-, methyl ester
CAS No:53103-58-5
MF:C9H12O4
MW:184.189183235168
CID:372690
PubChem ID:103738
Update Time:2025-04-19
2-Cyclohexene-1-carboxylicacid, 2-hydroxy-3-methyl-4-oxo-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- 2-Cyclohexene-1-carboxylicacid, 2-hydroxy-3-methyl-4-oxo-, methyl ester
- Methyl 2-hydroxy-3-methyl-4-oxocyclohex-2-ene-1-carboxylate
- DTXSID90967638
- 53103-58-5
- NS00057268
- EINECS 258-364-3
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- Inchi： 1S/C9H12O4/c1-5-7(10)4-3-6(8(5)11)9(12)13-2/h6,11H,3-4H2,1-2H3
- InChI Key： RPPMIZUMAXAWTB-UHFFFAOYSA-N
- SMILES： OC1=C(C)C(CCC1C(=O)OC)=O
Computed Properties
- Exact Mass: 184.07356
- Monoisotopic Mass: 184.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 277
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 13
- XLogP3: 0.7
- Topological Polar Surface Area: 63.6Ų
Experimental Properties
- Density: 1.254
- Boiling Point: 293.8°Cat760mmHg
- Flash Point: 115.1°C
- Refractive Index: 1.52
- PSA: 63.6
2-Cyclohexene-1-carboxylicacid, 2-hydroxy-3-methyl-4-oxo-, methyl ester Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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